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Introduction
Diphenic anhydride, also known as dibenzo[c,e]oxepine-5,7-dione, is a versatile cyclic

anhydride that serves as a valuable building block in organic synthesis. Its strained seven-

membered ring containing an anhydride functional group makes it susceptible to nucleophilic

attack, enabling the synthesis of a diverse array of complex organic molecules. This document

provides detailed application notes and experimental protocols for the use of diphenic
anhydride in the synthesis of heterocyclic compounds and polymers, targeting professionals in

research, chemical, and drug development.

I. Synthesis of N-Substituted Dibenz[c,e]azepine-5,7-
diones
The reaction of diphenic anhydride with primary amines provides a straightforward and

efficient method for the synthesis of N-substituted dibenz[c,e]azepine-5,7-diones, also known

as diphenimides.[1][2] These seven-membered imides are of interest in medicinal chemistry.

The reaction proceeds via a nucleophilic acyl substitution mechanism, where the amine attacks

one of the carbonyl carbons of the anhydride, leading to the opening of the anhydride ring to

form an intermediate amic acid. Subsequent intramolecular cyclization with the elimination of a

water molecule yields the final imide product.
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Figure 1: General workflow for the synthesis of N-substituted dibenz[c,e]azepine-5,7-diones.

Experimental Protocol: Synthesis of 6-Phenyl-5H-
dibenzo[c,e]azepine-5,7(6H)-dione
Materials:

Diphenic anhydride (1.0 eq)

Aniline (1.0 eq)

Glacial acetic acid

Procedure:

A mixture of diphenic anhydride (1.0 eq) and aniline (1.0 eq) is refluxed in glacial acetic

acid for 4 hours.

The reaction mixture is allowed to cool to room temperature.
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The cooled mixture is then poured into ice-water with stirring.

The precipitated solid is collected by filtration, washed with water, and dried.

The crude product is recrystallized from an appropriate solvent (e.g., ethanol) to yield pure 6-

phenyl-5H-dibenzo[c,e]azepine-5,7(6H)-dione.

Quantitative Data for N-Substituted Dibenz[c,e]azepine-
5,7-diones

Amine (R-
NH₂)

Solvent
Reaction
Time (h)

Yield (%)
Melting
Point (°C)

Reference

Aniline Acetic Acid 4 75-80 88-89 [3]

2-

Aminopyridin

e

Acetic Acid 4 - - [4]

4-

Aminopyridin

e

Acetic Acid 4 - - [4]

2-

Aminobenzot

hiazole

Acetic Acid 4 - - [4]

4-

Aminoantipyri

ne

Acetic Acid 4 - - [4]

Appropriate

aromatic

amine

Xylene - - - [1]

Note: Specific yield and melting point data for all listed amines were not available in the

searched literature.

II. Synthesis of Polyesters and Polyamides
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Diphenic anhydride is a valuable monomer for the synthesis of polyesters and polyamides

through polycondensation reactions. These polymers can exhibit high thermal stability and

specific mechanical properties depending on the comonomer used.

A. Polyester Synthesis
Polyesters are synthesized by the reaction of diphenic anhydride with various diols. The

reaction can be carried out via melt polycondensation or solution polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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